Cas no 87946-66-5 (Benzoic acid, 4,4'-[1,2-ethanediylbis(oxy)]bis-, bis(4-cyanophenyl) ester)
87946-66-5 structure
Product Name:Benzoic acid, 4,4'-[1,2-ethanediylbis(oxy)]bis-, bis(4-cyanophenyl) ester
CAS No:87946-66-5
MF:C30H20N2O6
MW:504.489607810974
CID:650345
PubChem ID:71411740
Update Time:2025-04-19
Benzoic acid, 4,4'-[1,2-ethanediylbis(oxy)]bis-, bis(4-cyanophenyl) ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 4,4'-[1,2-ethanediylbis(oxy)]bis-, bis(4-cyanophenyl) ester
- (4-cyanophenyl) 4-[2-[4-(4-cyanophenoxy)carbonylphenoxy]ethoxy]benzoate
- 87946-66-5
- Bis(4-cyanophenyl) 4,4'-[ethane-1,2-diylbis(oxy)]dibenzoate
- DTXSID60831332
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- Inchi: 1S/C30H20N2O6/c31-19-21-1-9-27(10-2-21)37-29(33)23-5-13-25(14-6-23)35-17-18-36-26-15-7-24(8-16-26)30(34)38-28-11-3-22(20-32)4-12-28/h1-16H,17-18H2
- InChI Key: UDSAAADYGGKHSO-UHFFFAOYSA-N
- SMILES: O(C1C=CC(C(=O)OC2C=CC(C#N)=CC=2)=CC=1)CCOC1C=CC(C(=O)OC2C=CC(C#N)=CC=2)=CC=1
Computed Properties
- Exact Mass: 504.13213636g/mol
- Monoisotopic Mass: 504.13213636g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 38
- Rotatable Bond Count: 11
- Complexity: 786
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.8
- Topological Polar Surface Area: 119Ų
Benzoic acid, 4,4'-[1,2-ethanediylbis(oxy)]bis-, bis(4-cyanophenyl) ester Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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